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Chemical Profile of 1-Phenylethanethiol

1-Phenylethanethiol is a sulfur-containing organic compound. The table below summarizes its key

properties and contrasts them with general characteristics of other common VSCs [1] [2] [3].

Feature 1-Phenylethanethiol Other Common Volatile Sulfur Compounds (VSCs)

Basic
Structure

A thiol with a chiral center on
the carbon bearing the SH

group [1].

Includes thiols, thioethers, sulfides, disulfides, and
others [2].

Molecular
Formula

C8H10S [1] [3] Varies widely (e.g., H2S, CH3SSCH3, allicin) [2].

Odor
Profile

Sulfurous, floral, tropical,

meaty at 0.10% concentration
[1].

Often pungent, garlic-like, skunky, or offensive (e.g.,

hydrogen sulfide, thiols in decaying matter) [2]. Some
have pleasant notes at low concentrations (e.g.,

grapefruit mercaptan) [2].

Common
Roles

Used in research chemistry

(e.g., as a ligand for gold
clusters [4]).

Key aroma compounds in food (e.g., tropical fruits) [5],

signaling molecules in biology [6], vulcanizing agents
in rubber [2].
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Feature 1-Phenylethanethiol Other Common Volatile Sulfur Compounds (VSCs)

Chirality Yes, exists as (R) and (S)
enantiomers [1] [3].

Many simple VSCs (e.g., hydrogen sulfide, dimethyl
sulfide) are not chiral [2].

Water
Solubility

Insoluble in water [1]. Varies; hydrogen sulfide is mildly acidic in water, while
many organic VSCs have low solubility [2].

Analytical Methods for VSC Research

Although specific protocols for 1-Phenylethanethiol are not detailed in the search results, the following

established methodologies are used for identifying and quantifying VSCs in complex matrices, which your

research can adopt [5].

Key Experimental Considerations [5]:

Extraction: Solvent Assisted Flavor Evaporation (SAFE) is preferred to limit thermal artifacts and

isolate a wide range of volatile compounds representatively.
Enrichment: For trace-level thiols, techniques like reversible complexation with p-
hydroxymercuribenzoic acid or derivatization with agents like 2,3,4,5,6-pentafluorobenzyl
bromide are used to concentrate analytes.

Instrumentation:
GC-Olfactometry (GC-O) is crucial for linking specific chemical compounds to sensory

perception.
Sulfur-specific detectors like Pulsed Flame Photometric Detector (PFPD) or

Chemiluminescence Sulfur Detector (CLSD) offer high sensitivity and selectivity for sulfur
atoms.

Cool on-column injection is recommended over hot injection ports to prevent thermal
degradation of sensitive VSCs.

Research Application Context

1-Phenylethanethiol in Materials Science: This compound is used not for its volatility but as a

stabilizing ligand in nanotechnology. Research shows it can form part of a mixed ligand shell on
atomically precise gold clusters (Au25), which can be further functionalized for applications like ion

sensing [4].
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Contribution of VSCs to Aroma: In tropical fruits, VSCs are often trace components but are critical

for the authentic, fresh aroma. They can be classified as generalists (common in many foods, like
methional), intermediaries (like furfurylthiol in coffee), or individualists (characteristic of one food,

like 1-p-menthene-8-thiol in grapefruit) [5].

How to Proceed Further

The current search results lack direct, experimental head-to-head performance data between 1-

Phenylethanethiol and other VSCs. To build a comprehensive guide, you may need to:

Consult Specialized Databases: Search in-depth chemical and aroma compound databases for gas
chromatography retention indices, odor detection thresholds, and solubility data.

Review Broader Literature: Look for scientific papers that specifically compare the sensory
properties, chemical reactivity, or metabolic pathways of different thiols in pharmaceutical or flavor

contexts.
Empirical Research: Consider designing and conducting practical experiments to measure and

compare the properties most relevant to your drug development work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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